Cas no 2137593-17-8 (2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid)
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid
- EN300-1119629
- 2137593-17-8
-
- Inchi: 1S/C14H17NO2/c1-4-14(2,3)12-8-10-7-9(13(16)17)5-6-11(10)15-12/h5-8,15H,4H2,1-3H3,(H,16,17)
- InChI Key: YUVBWRMLAQTPCU-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=1)C=C(C(C)(C)CC)N2)=O
Computed Properties
- Exact Mass: 231.125928785g/mol
- Monoisotopic Mass: 231.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 53.1Ų
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1119629-0.05g |
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid |
2137593-17-8 | 95% | 0.05g |
$1513.0 | 2023-10-27 | |
| Enamine | EN300-1119629-0.1g |
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid |
2137593-17-8 | 95% | 0.1g |
$1585.0 | 2023-10-27 | |
| Enamine | EN300-1119629-0.25g |
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid |
2137593-17-8 | 95% | 0.25g |
$1657.0 | 2023-10-27 | |
| Enamine | EN300-1119629-0.5g |
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid |
2137593-17-8 | 95% | 0.5g |
$1728.0 | 2023-10-27 | |
| Enamine | EN300-1119629-1.0g |
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid |
2137593-17-8 | 1g |
$1801.0 | 2023-05-23 | ||
| Enamine | EN300-1119629-2.5g |
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid |
2137593-17-8 | 95% | 2.5g |
$3530.0 | 2023-10-27 | |
| Enamine | EN300-1119629-5.0g |
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid |
2137593-17-8 | 5g |
$5221.0 | 2023-05-23 | ||
| Enamine | EN300-1119629-10.0g |
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid |
2137593-17-8 | 10g |
$7742.0 | 2023-05-23 | ||
| Enamine | EN300-1119629-1g |
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid |
2137593-17-8 | 95% | 1g |
$1801.0 | 2023-10-27 | |
| Enamine | EN300-1119629-5g |
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid |
2137593-17-8 | 95% | 5g |
$5221.0 | 2023-10-27 |
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid
Introduction to 2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid (CAS No. 2137593-17-8)
2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137593-17-8, is a significant compound in the realm of medicinal chemistry and drug discovery. This molecule, featuring a bulky isopropyl-substituted indole core, has garnered attention due to its structural complexity and potential pharmacological applications. The indole scaffold, a well-known motif in bioactive molecules, combined with the unique substitution pattern, makes this compound a promising candidate for further exploration in therapeutic development.
The structure of 2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid consists of a benzene ring fused to a pyrrole ring, with an additional carboxylic acid group at the 5-position and an isopropyl chain attached to the 2-position of the indole ring. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can be leveraged to modulate its interactions with biological targets. The presence of the carboxylic acid moiety suggests potential for further derivatization, enabling the synthesis of analogues with tailored pharmacokinetic profiles.
In recent years, there has been a growing interest in indole derivatives as pharmacophores due to their diverse biological activities. Indole-based compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The substitution pattern in 2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid may contribute to its ability to interact with specific protein targets, thereby influencing cellular processes. For instance, modifications at the 5-position of the indole ring have been shown to affect binding affinity and selectivity in certain enzyme inhibition studies.
One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The flexibility provided by the isopropyl group allows for conformational diversity, which can be exploited to optimize binding interactions. Additionally, the carboxylic acid functionality provides a site for covalent bonding or further chemical modifications, enabling the design of prodrugs or conjugates that enhance delivery or target specificity. These features make 2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid an attractive starting point for medicinal chemists seeking to develop novel therapeutics.
Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been employed to identify promising scaffolds like 2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid that may interact with disease-relevant targets. These computational approaches have accelerated the drug discovery process by allowing researchers to predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments.
The synthesis of 2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The need for precise regioselectivity in introducing the isopropyl group at the 2-position requires careful consideration of reaction conditions and protecting group strategies. However, modern synthetic methodologies have made significant strides in addressing these challenges, enabling more efficient and scalable production of complex indole derivatives.
In conclusion, 2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid (CAS No. 2137593-17-8) represents a fascinating molecule with potential applications in medicinal chemistry and drug development. Its unique structural features and versatility make it a valuable tool for researchers exploring new therapeutic avenues. As our understanding of biological pathways continues to expand, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.
2137593-17-8 (2-(2-methylbutan-2-yl)-1H-indole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)